Cas no 130187-87-0 (1-(adamantan-1-yl)-2-bromoethan-1-ol)

• Product Name: 1-(adamantan-1-yl)-2-bromoethan-1-ol
• CAS No: 130187-87-0
• MF: C₁₂H₁₉BrO
• MW: 259.182663202286
• CID: 5612888
• PubChem ID: 3556633
• Update Time: 2023-11-24

1-(adamantan-1-yl)-2-bromoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7445771
• 1-(1-adamantyl)-2-bromoethanol
• 1-(adamantan-1-yl)-2-bromoethan-1-ol
• EN300-3252237
• 1-[(R)-2-Bromo-1-hydroxyethyl]adamantane
• 130187-87-0
• AKOS021321033
• 1-(1-adamantyl)-2-bromo-1-ethanol
• Tricyclo[3.3.1.13,7]decane-1-methanol, α-(bromomethyl)-

• Inchi： 1S/C12H19BrO/c13-7-11(14)12-4-8-1-9(5-12)3-10(2-8)6-12/h8-11,14H,1-7H2
• InChI Key： JOPAFDSOJPEXPK-UHFFFAOYSA-N
• SMILES： BrCC(C12CC3CC(CC(C3)C1)C2)O

Computed Properties

• Exact Mass: 258.06193g/mol
• Monoisotopic Mass: 258.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Melting Point: 52-53 °C(Solv: hexane (110-54-3))
• Boiling Point: 330.9±15.0 °C(Predicted)
• pka: 14.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins